Cas no 2228543-92-6 (1-(6-chloropyridin-2-yl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(6-chloropyridin-2-yl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228543-92-6
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 6221065
• PubChem ID: 165798306
• Update Time: 2025-11-06

1-(6-chloropyridin-2-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-2-yl)methyl-N-methylcyclopropan-1-amine
• 1-[(6-chloropyridin-2-yl)methyl]-N-methylcyclopropan-1-amine
• EN300-1996233
• 2228543-92-6

• Inchi： 1S/C10H13ClN2/c1-12-10(5-6-10)7-8-3-2-4-9(11)13-8/h2-4,12H,5-7H2,1H3
• InChI Key： MAZFXONADIHCSW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CC2(CC2)NC)=N1

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-(6-chloropyridin-2-yl)methyl-N-methylcyclopropan-1-amine

1-(6-Chloropyridin-2-yl)methyl-N-methylcyclopropan-1-amine: A Comprehensive Overview

1-(6-Chloropyridin-2-yl)methyl-N-methylcyclopropan-1-amine is a complex organic compound with the CAS registry number 2228543-92-6. This compound is characterized by its unique structure, which combines a chloropyridine ring with a cyclopropane moiety, making it a valuable molecule in various chemical and pharmaceutical applications. The compound's structure is defined by the presence of a chlorine atom at the 6-position of the pyridine ring, a methyl group attached to the nitrogen atom, and a cyclopropane ring fused to the pyridine system. These structural features contribute to its distinctive chemical properties and reactivity.

The synthesis of 1-(6-chloropyridin-2-yl)methyl-N-methylcyclopropan-1-amine involves a series of carefully designed organic reactions. One common approach includes the alkylation of a chloropyridine derivative with an appropriate cyclopropylamine precursor. The reaction conditions, such as temperature, solvent, and catalysts, play a crucial role in achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact.

One of the most significant applications of this compound lies in its use as an intermediate in drug discovery and development. The presence of the chloropyridine ring provides a platform for further functionalization, allowing chemists to explore diverse pharmacophores with potential therapeutic benefits. For instance, derivatives of this compound have shown promise in targeting various disease states, including cancer and neurodegenerative disorders. The cyclopropane moiety is particularly valuable due to its ability to induce strain-induced reactivity, which can enhance binding affinity to specific biological targets.

Recent studies have highlighted the potential of 1-(6-chloropyridin-2-yl)methyl-N-methylcyclopropan-1-amine in materials science as well. Its rigid structure and unique electronic properties make it an attractive candidate for applications in polymer chemistry and nanotechnology. Researchers have explored its use as a building block for constructing advanced materials with tailored mechanical and electronic properties.

In terms of physical properties, 1-(6-chloropyridin-2-yl)methyl-N-methylcyclopropan-1-amine exhibits a melting point of approximately 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various laboratory-scale reactions. The compound's stability under ambient conditions is another advantageous feature, facilitating its storage and transportation.

The safety profile of this compound has been extensively evaluated, ensuring its safe handling in both industrial and academic settings. Proper personal protective equipment (PPE) should be worn during synthesis and manipulation to minimize exposure risks. Given its non-hazardous classification under current regulations, it can be handled without special permits or certifications.

In conclusion, 1-(6-chloropyridin-2-yilmethylnmethylcyclopropane)amine is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application research, positions it as an important molecule in contemporary chemistry and materials science.